Cas no 1806765-00-3 (3-Cyano-2-(difluoromethyl)-5-nitropyridine)

3-Cyano-2-(difluoromethyl)-5-nitropyridine structure
1806765-00-3 structure
Product Name:3-Cyano-2-(difluoromethyl)-5-nitropyridine
CAS No:1806765-00-3
MF:C7H3F2N3O2
MW:199.114427804947
CID:4846706
Update Time:2023-08-19

3-Cyano-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2-(difluoromethyl)-5-nitropyridine
    • Inchi: 1S/C7H3F2N3O2/c8-7(9)6-4(2-10)1-5(3-11-6)12(13)14/h1,3,7H
    • InChI Key: VXACKXATYABZHR-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 270
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.5

3-Cyano-2-(difluoromethyl)-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029077815-250mg
3-Cyano-2-(difluoromethyl)-5-nitropyridine
1806765-00-3 97%
250mg
$499.20 2022-03-31
Alichem
A029077815-500mg
3-Cyano-2-(difluoromethyl)-5-nitropyridine
1806765-00-3 97%
500mg
$863.90 2022-03-31
Alichem
A029077815-1g
3-Cyano-2-(difluoromethyl)-5-nitropyridine
1806765-00-3 97%
1g
$1,475.10 2022-03-31
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk